Cas no 1710845-05-8 (3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a fluorinated spirocyclic compound with a unique heterocyclic structure, combining a phenyl ring with a triazaspiro[4.5]decene core. Its fluorine substitution enhances metabolic stability and binding affinity, making it a valuable intermediate in medicinal chemistry, particularly for CNS-targeted drug discovery. The spirocyclic framework contributes to conformational rigidity, improving selectivity in biological interactions. This compound is suitable for research in developing kinase inhibitors or neuromodulators due to its structural versatility and potential for derivatization. High purity and well-defined synthetic pathways ensure reproducibility for pharmaceutical applications.

3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one structure

1710845-05-8 structure

Product Name:3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

CAS No:1710845-05-8

MF:C₁₄H₁₆FN₃O

MW:261.294746398926

CID:5039158

Update Time:2025-05-28

3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluoro-phenyl)-1-methyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one
- 3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
- Inchi： 1S/C14H16FN3O/c1-18-13(19)12(10-3-2-4-11(15)9-10)17-14(18)5-7-16-8-6-14/h2-4,9,16H,5-8H2,1H3
- InChI Key： GPLJGHZBXTZDRG-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C(N(C)C2(CCNCC2)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 404
XLogP3: 1.1
Topological Polar Surface Area: 44.7

3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A622539-1g	3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one	1710845-05-8	97%	1g	$490.00	2022-03-01
Chemenu	CM211751-1g	3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one	1710845-05-8	97%	1g	$458	2021-08-04
Chemenu	CM211751-5g	3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one	1710845-05-8	97%	5g	$1127	2021-08-04
Chemenu	CM211751-10g	3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one	1710845-05-8	97%	10g	$1543	2021-08-04
Chemenu	CM211751-1g	3-(3-Fluorophenyl)-1-methyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one	1710845-05-8	97%	1g	$***	2023-03-30